Cas no 1496674-75-9 (4-bromo-2,6-difluoro-N-(propan-2-yl)aniline)

• Product Name: 4-bromo-2,6-difluoro-N-(propan-2-yl)aniline
• CAS No: 1496674-75-9
• MF: C₉H₁₀BrF₂N
• MW: 250.083208560944
• CID: 5151227
• PubChem ID: 65468871
• Update Time: 2025-05-19

4-bromo-2,6-difluoro-N-(propan-2-yl)aniline Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 4-bromo-2,6-difluoro-N-(1-methylethyl)-
• 4-bromo-2,6-difluoro-N-(propan-2-yl)aniline

• Inchi： 1S/C9H10BrF2N/c1-5(2)13-9-7(11)3-6(10)4-8(9)12/h3-5,13H,1-2H3
• InChI Key： ZBLWMYJWBABBFL-UHFFFAOYSA-N
• SMILES： C1(NC(C)C)=C(F)C=C(Br)C=C1F

Additional information on 4-bromo-2,6-difluoro-N-(propan-2-yl)aniline

Introduction to 4-Bromo-2,6-Difluoro-N-(Propan-2-Yl)Aniline (CAS No: 1496674-75-9)

4-Bromo-2,6-difluoro-N-(propan-2-yl)aniline is a synthetic organic compound with the CAS registry number 1496674-75-9. This compound belongs to the class of aromatic amines, specifically anilines, which are widely used in various chemical industries due to their versatile reactivity and potential applications in drug discovery, agrochemicals, and materials science. The structure of this compound consists of a benzene ring substituted with a bromine atom at the para position (position 4), two fluorine atoms at the ortho positions (positions 2 and 6), and an isopropyl group attached to the amino nitrogen at position 1.

The synthesis of 4-bromo-2,6-difluoro-N-(propan-2-yl)aniline typically involves multi-step reactions, including nucleophilic aromatic substitution, Friedel-Crafts alkylation, and amine protection strategies. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly routes for its preparation. For instance, researchers have explored the use of microwave-assisted synthesis to accelerate reaction kinetics while minimizing energy consumption.

One of the key areas of interest for 4-bromo-2,6-difluoro-N-(propan-2-yl)aniline lies in its potential as a building block for drug development. The presence of halogen substituents (bromine and fluorine) on the aromatic ring makes it an excellent candidate for further functionalization via Suzuki-Miyaura coupling or other cross-coupling reactions. These reactions allow chemists to introduce diverse substituents, thereby expanding the compound's utility in creating bioactive molecules with specific pharmacological profiles.

Recent studies have highlighted the role of 4-bromo-2,6-difluoro-N-(propan-2-yl)aniline in medicinal chemistry as a precursor for kinase inhibitors and other enzyme-targeted therapies. For example, researchers have utilized this compound to develop lead molecules that exhibit potent inhibitory activity against tyrosine kinases, which are implicated in various cancer pathways. The isopropyl group attached to the amino nitrogen contributes to the compound's lipophilicity, enhancing its ability to cross cellular membranes and interact with target proteins.

In addition to its role in drug discovery, 4-bromo-2,6-difluoro-N-(propan-2-yl)aniline has found applications in materials science as a precursor for advanced polymers and coatings. The bromine and fluorine substituents impart unique electronic properties to the molecule, making it suitable for use in high-performance materials such as flame-retardant polymers or optoelectronic devices. Recent research has focused on optimizing the polymerization conditions to achieve better control over molecular weight and chain structure.

The chemical stability of 4-bromo-2,6-difluoro-N-(propan-2-yl)aniline is another critical factor influencing its applications. Studies have shown that the compound exhibits good thermal stability under mild conditions but may undergo decomposition at elevated temperatures or under harsh reaction conditions. Understanding these stability characteristics is essential for designing safe and efficient synthetic routes as well as ensuring proper storage and handling procedures.

From an environmental perspective, there is growing interest in assessing the ecological impact of 4-bromo-2,6-difluoro-N-(propan-2-yil)aniline and similar compounds. Researchers are investigating their biodegradation pathways under various environmental conditions to evaluate their potential persistence in ecosystems. Preliminary findings suggest that certain microbial communities possess enzymes capable of metabolizing these compounds; however, further studies are required to fully understand their environmental fate.

In conclusion, 4-bromo=2=6=di=fluoro=N=(propan=2=yl)=aniline (CAS No: 1496674=75=9) is a versatile compound with significant potential across multiple fields of chemistry and materials science. Its unique structure enables diverse applications ranging from drug discovery to advanced materials development while ongoing research continues to uncover new insights into its properties and uses.